Cas no 42013-40-1 (Agn-PC-0NI5V7)

• Product name: Agn-PC-0NI5V7
• CAS No: 42013-40-1
• MF: C₁₇H₂₆NO₅+^.I-
• MW: 451.296
• CID: 2636589
• PubChem ID: 12227873

Agn-PC-0NI5V7 Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylpyrrolidin-1-ium-1-yl)ethyl 3,4,5-trimethoxybenzoate,iodide
• DTXSID30481388
• AGN-PC-0NI5V7
• 42013-40-1
• Agn-PC-0NI5V7

• Inchi： InChI=1S/C17H26NO5.HI/c1-18(7-5-6-8-18)9-10-23-17(19)13-11-14(20-2)16(22-4)15(12-13)21-3;/h11-12H,5-10H2,1-4H3;1H/q+1;/p-1
• InChI Key： XFKWUEMBETVYAX-UHFFFAOYSA-M

Computed Properties

• Exact Mass: 451.08557Da
• Monoisotopic Mass: 451.08557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 369
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų